Cas no 82894-98-2 (4-(4-Nitrophenyl)-1,2,3-thiadiazole)

• Product Name: 4-(4-Nitrophenyl)-1,2,3-thiadiazole
• CAS No: 82894-98-2
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• MDL: MFCD00052103
• CID: 90837
• PubChem ID: 24879747
• Update Time: 2025-04-18

4-(4-Nitrophenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)-1,2,3-thiadiazole
• 4-(4-nitrophenyl)thiadiazole
• AKOS015916569
• HMS562F21
• AS-62461
• VLRKUBATYOJPSP-UHFFFAOYSA-N
• SCHEMBL2204586
• MFCD00052103
• AKOS002324485
• CS-0317142
• SR-01000420364
• 82894-98-2
• J-513559
• DTXSID50340009
• 4-(4-Nitrophenyl)-1,2,3-thiadiazole, 97%
• 4-(4-Nitro-phenyl)-[1,2,3]thiadiazole
• Maybridge1_007347
• SR-01000420364-1
• 4-[4-Nitrophenyl]-1,2,3-thiadiazole
• FT-0616659
• STK945996
• G84256

• MDL： MFCD00052103
• Inchi： 1S/C8H5N3O2S/c12-11(13)7-3-1-6(2-4-7)8-5-14-10-9-8/h1-5H
• InChI Key： VLRKUBATYOJPSP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=N1
• BRN： 982670

Computed Properties

• Exact Mass: 207.01000
• Monoisotopic Mass: 207.010247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 99.8

Experimental Properties

• Color/Form: solid
• Density: 1.454
• Melting Point: 207-211 °C (lit.)
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.649
• PSA: 99.84000
• LogP: 2.63650
• Solubility: Not determined

4-(4-Nitrophenyl)-1,2,3-thiadiazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22
• Storage Condition：Sealed in dry,2-8°C